Cas no 144435-06-3 (6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione)

6-Methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione is a heterocyclic compound featuring a fused pyridine-pyrazine core with a methyl substituent at the 6-position. Its structure incorporates two carbonyl groups at the 2- and 3-positions, contributing to its reactivity and potential as an intermediate in organic synthesis. This compound is of interest in medicinal chemistry due to its rigid bicyclic framework, which may enhance binding affinity in biologically active molecules. Its well-defined stereochemistry and functional groups make it suitable for further derivatization, enabling applications in drug discovery and material science. The compound’s stability and purity are critical for reproducible results in research and industrial settings.

6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione structure

144435-06-3 structure

Product Name:6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione

CAS No:144435-06-3

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD22613714

CID:108751

PubChem ID:10845023

Update Time:2025-05-23

6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-6-methyl-
- 1-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
- 6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
- ACMC-1C1MD
- AG-D-87571
- CHEMBL281055
- CTK4C4083
- F6170-0027
- MolPort-004-799-445
- 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
- DTXSID60445655
- AKOS024534270
- SCHEMBL20703662
- EN300-235126
- BDBM50170279
- Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-6-methyl- (9CI)
- 144435-06-3
- 6-methylpyrido[2,3-b]pyrazine-2,3-diol
- DS-020949
- MDL： MFCD22613714
- Inchi： 1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-8(13)7(12)10-5/h2-3H,1H3,(H,10,12)(H,9,11,13)
- InChI Key： WWJQZVUJFGDORP-UHFFFAOYSA-N
- SMILES： O=C1C(NC2=C(C=CC(C)=N2)N1)=O

Computed Properties

Exact Mass: 177.05391
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 71.1Å²

Experimental Properties

PSA: 71.09

6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325900-1g	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%+	1g	$474	2023-01-19
Chemenu	CM325900-1g	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%+	1g	$450	2021-08-18
Chemenu	CM325900-5g	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%+	5g	$1347	2021-08-18
Chemenu	CM325900-10g	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%+	10g	$1998	2021-08-18
TRC	M279236-100mg	6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	144435-06-3		100mg	$ 135.00	2022-06-04
TRC	M279236-500mg	6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	144435-06-3		500mg	$ 500.00	2022-06-04
TRC	M279236-1g	6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	144435-06-3		1g	$ 775.00	2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN19488-1G	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%	1g	￥ 2,970.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN19488-5G	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%	5g	￥ 8,890.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN19488-10G	6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione	144435-06-3	95%	10g	￥ 13,186.00	2023-03-31

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Additional information on 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione

6-Methyl-1H,2H,3H,4H-Pyrido[2,3-b]Pyrazine-2,3-Dione: A Comprehensive Overview

The compound 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione, with CAS No. 144435-06-3, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridopyrazines, which are known for their unique electronic properties and structural versatility. The pyrido[2,3-b]pyrazine core of this molecule serves as a platform for various functional groups, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its application in the synthesis of two-dimensional (2D) materials. The pyrido[2,3-b]pyrazine framework has been shown to facilitate the formation of stable covalent organic frameworks (COFs), which exhibit exceptional porosity and stability. These properties make them ideal candidates for gas storage and catalytic applications.

In addition to its role in materials science, 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione has also been investigated for its potential in drug discovery. The molecule's ability to form hydrogen bonds and its rigid structure make it a promising candidate for designing bioactive compounds. Recent computational studies have demonstrated that this compound can interact with key enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of pyridine derivatives with diketones under high temperature and pressure. The introduction of the methyl group at position 6 is achieved through alkylation reactions, which are critical for tuning the molecule's electronic properties.

From an environmental perspective, the stability and biodegradability of 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione have been evaluated in recent studies. These studies indicate that the compound exhibits moderate biodegradability under aerobic conditions but shows persistence in anaerobic environments. This information is crucial for assessing its environmental impact and guiding its safe handling and disposal.

In conclusion, 6-methyl-1H,2H,3H,4H-pyrido[2